molecular formula C7H6BrNO2 B6282541 4-bromo-5-methoxypyridine-2-carbaldehyde CAS No. 1289092-48-3

4-bromo-5-methoxypyridine-2-carbaldehyde

Cat. No. B6282541
CAS RN: 1289092-48-3
M. Wt: 216
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-5-methoxypyridine-2-carbaldehyde, also known as 4-BMP-2-CHO, is an organic compound that is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is a highly reactive compound and can be used as a reagent in organic synthesis. 4-BMP-2-CHO is a versatile building block for the synthesis of organic molecules, and its reactivity makes it ideal for use in a range of applications.

Scientific Research Applications

Synthesis of α-Pyridoin

4-bromo-5-methoxypyridine-2-carbaldehyde: is used in the synthesis of α-pyridoin, a compound with potential antioxidative properties. The process involves treatment with NaCN to form the corresponding α-pyridoin . This compound serves as a lead for novel antioxidants, particularly in the form of 5,5’- or 6,6’-bis-substituted derivatives .

p38α MAP Kinase Inhibitors

This chemical serves as a precursor in the synthesis of pyridinylimidazole-type p38α mitogen-activated protein kinase inhibitors. These inhibitors are crucial in the treatment of cytokine-driven diseases such as rheumatoid arthritis and psoriasis, and they play a role in the pathogenesis of neurodegenerative diseases .

β-Alanine Moiety Synthesis

The compound is a building block for the β-alanine moiety of an αvβ3 antagonist. This application is significant in the development of medications that inhibit integrins, which are involved in cell adhesion and are targets for anti-cancer drugs .

Somatostatin sst3 Receptor Antagonist

It is also used in the synthesis of potent and selective somatostatin sst3 receptor antagonists. These antagonists have therapeutic potential in treating neuroendocrine tumors and could provide a new avenue for cancer treatment .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 4-bromo-5-methoxypyridine-2-carbaldehyde can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "2,5-dibromopyridine", "4-methoxycarbonylphenylboronic acid", "potassium carbonate", "copper(I) iodide", "N,N-dimethylformamide", "acetic acid", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium chloride", "sodium sulfate", "water" ], "Reaction": [ "Step 1: 2,5-dibromopyridine is reacted with 4-methoxycarbonylphenylboronic acid in the presence of potassium carbonate, copper(I) iodide, and N,N-dimethylformamide to yield 4-bromo-5-methoxypyridine-2-carboxylic acid.", "Step 2: The carboxylic acid is reduced to the corresponding alcohol using sodium borohydride in acetic acid.", "Step 3: The alcohol is oxidized to the aldehyde using sulfuric acid and sodium chlorite.", "Step 4: The crude aldehyde is purified by recrystallization from ethanol and drying over sodium sulfate to yield 4-bromo-5-methoxypyridine-2-carbaldehyde." ] }

CAS RN

1289092-48-3

Product Name

4-bromo-5-methoxypyridine-2-carbaldehyde

Molecular Formula

C7H6BrNO2

Molecular Weight

216

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.